Cas no 817172-47-7 (2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine)

2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core substituted with a 4-chlorophenyl group and a piperazinylmethyl moiety. This structure imparts versatility in medicinal chemistry applications, particularly as a potential intermediate for bioactive molecules. The presence of the piperazine ring enhances solubility and binding affinity, making it useful in the development of CNS-targeting agents or receptor modulators. The chlorophenyl group contributes to structural rigidity and lipophilicity, which may influence pharmacokinetic properties. Its well-defined synthetic route allows for scalable production, ensuring consistency in research and pharmaceutical applications. This compound is of interest in drug discovery for its balanced physicochemical properties and functional group compatibility.
2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine structure
817172-47-7 structure
Product Name:2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
CAS No:817172-47-7
MF:C18H19ClN4
MW:326.823262453079
MDL:MFCD03788979
CID:4717227
Update Time:2025-05-22

2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
    • 1-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine
    • 2-(4-chloro-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine
    • 2-(4-Chloro-phenyl)-3-piperazin-1-ylmethyl-imidazo [1,2-a]pyridine
    • 2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
    • MDL: MFCD03788979
    • Inchi: 1S/C18H19ClN4/c19-15-6-4-14(5-7-15)18-16(13-22-11-8-20-9-12-22)23-10-2-1-3-17(23)21-18/h1-7,10,20H,8-9,11-13H2
    • InChI Key: UCSCLSUPNLQVQO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(CN2CCNCC2)N2C=CC=CC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Topological Polar Surface Area: 32.6

2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine Pricemore >>

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Additional information on 2-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine

Chemical Profile of 2-(4-Chlorophenyl)-3-(Piperazin-1-ylmethyl)Imidazo[1,2-a]Pyridine (CAS No: 817172-47-7)

The compound 2-(4-Chlorophenyl)-3-(Piperazin-1-ylmethyl)Imidazo[1,2-a]Pyridine, identified by the CAS number 817172-47-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and versatile reactivity. The presence of a piperazine group and a 4-chlorophenyl substituent further enhances its chemical versatility and functional diversity.

The molecular structure of this compound is characterized by a fused bicyclic system comprising an imidazole ring fused to a pyridine ring. The imidazole ring is further substituted at position 2 with a chlorophenyl group and at position 3 with a piperazin-1-ylmethyl group. This substitution pattern not only imparts stability to the molecule but also introduces sites for potential reactivity and functionalization.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in drug discovery and development. For instance, researchers have explored the role of these compounds as potential inhibitors of various enzyme targets, including kinases and proteases. The incorporation of a piperazine group in this compound adds another layer of functionality, as piperazines are known for their ability to form hydrogen bonds and act as ligands in metal coordination complexes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity levels. The synthesis pathway also involves careful optimization of reaction conditions to ensure the formation of the desired product without side reactions.

The physical properties of this compound include a melting point of approximately 250°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic chemistry. Its spectroscopic data, including UV-Vis and NMR spectra, have been well-documented in recent research papers, providing valuable insights into its electronic structure and molecular interactions.

From an application standpoint, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in recent studies.

In conclusion, 2-(4-Chlorophenyl)-3-(Piperazin-1-ylmethyl)Imidazo[1,2-a]Pyridine (CAS No: 817172-47-7) is a highly functionalized organic compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important molecule in contemporary research.

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